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Compound of Interest

Compound Name: Leuphasyl TFA

Cat. No.: B10825221

Get Quote

Abstract & Scope
This technical guide details the formulation, physical enhancement, and validation protocols for

the transdermal delivery of Leuphasyl TFA (Pentapeptide-18). Leuphasyl is an enkephalin-

mimetic peptide designed to attenuate muscle contraction by modulating neuronal calcium

channels.[1] While highly effective in vitro, its in vivo efficacy is limited by the stratum corneum

barrier and the physicochemical constraints of the trifluoroacetate (TFA) salt form.

This note provides two distinct delivery workflows:

Chemical Enhancement: Ethosomal carriers for deep dermal penetration.

Physical Enhancement: Dissolving Microneedle (DMN) arrays for direct intra-dermal

deposition.

Physicochemical Profiling & Mechanism
Before formulation, the specific properties of the TFA salt must be addressed.

Molecule: Pentapeptide-18 (Tyr-D-Ala-Gly-Phe-Leu)[1]
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Molecular Weight: ~647.7 g/mol (Free base)

Salt Form: Trifluoroacetate (TFA). Note: TFA salts are acidic. A 1% solution can have a pH <

3.0, which is incompatible with many gelling agents and potentially cytotoxic.

Mechanism of Action: Leuphasyl mimics natural enkephalins, binding to receptors that close

voltage-gated Ca²⁺ channels.[1] This inhibits the fusion of acetylcholine (ACh) vesicles at the

synapse, reducing muscle contraction (Botox-like effect).

Diagram 1: Leuphasyl Mechanism of Action
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Figure 1: Mechanism of action.[1] Leuphasyl binds to enkephalin receptors, closing Ca²⁺

channels and inhibiting Acetylcholine release.[1]

Protocol A: Ethosomal Formulation (Chemical
Delivery)
Ethosomes are lipid vesicular carriers containing ethanol, which fluidizes both the ethosomal

lipids and the stratum corneum lipids, allowing the peptide to penetrate through the skin layers

more effectively than standard liposomes.[2]

Reagents
Active: Leuphasyl TFA (Sequence: Tyr-D-Ala-Gly-Phe-Leu)[1]

Lipid: Phospholipon 90G (Soy Phosphatidylcholine)

Solvent: Ethanol (Absolute, HPLC Grade)

Buffer: HEPES Buffer (pH 7.4) or PBS.[3] Crucial for neutralizing TFA acidity.

Edge Activator (Optional): Tween 80 (0.5%)

Step-by-Step Methodology (Cold Method)
TFA Neutralization & Aqueous Phase Prep:

Dissolve Leuphasyl TFA in HEPES buffer (pH 7.4) to achieve a concentration of 1

mg/mL.

Measure pH. If pH < 6.0, adjust carefully with 0.1M NaOH. Target pH: 6.5–7.4.

Scientific Insight: Failure to neutralize TFA will lead to vesicle instability and potential

hydrolysis of the phosphatidylcholine.

Organic Phase Prep:
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In a covered vessel, dissolve Phospholipon 90G (2–4% w/v) in Ethanol (30–40% v/v of

final formulation).

Stir at 700 RPM using a magnetic stirrer at room temperature (25°C) until completely

dissolved.

Vesicle Formation:

Inject the Aqueous Phase (containing Leuphasyl) into the Organic Phase in a fine stream

using a syringe pump (Rate: 1 mL/min).

Critical: Maintain constant stirring (700 RPM) during addition.

Continue stirring for 30 minutes in a sealed vessel to prevent ethanol evaporation.

Size Reduction (Sonication):

Use a probe sonicator (e.g., QSonica) at 40% amplitude.

Pulse cycle: 5 seconds ON, 5 seconds OFF for 3 minutes.

Temperature Control: Keep the vessel in an ice bath to prevent peptide degradation.

Validation:

Measure Particle Size (DLS) and Zeta Potential. Target: <150 nm, PDI < 0.3.

Protocol B: Dissolving Microneedles (Physical
Delivery)
For research requiring precise dosage and immediate bypassing of the stratum corneum,

dissolving microneedles (DMNs) are superior.

Materials
Matrix Polymer: Hyaluronic Acid (MW 10–50 kDa) or PVA/PVP blend.

Mold: PDMS Microneedle Mold (e.g., 500 µm height, pyramidal).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825221?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Centrifuge: For degassing.

Workflow Diagram
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Figure 2: Fabrication and application workflow for Leuphasyl-loaded dissolving microneedles.

Step-by-Step Methodology
Casting Solution Preparation:

Prepare a 10% w/v Hyaluronic Acid (HA) solution in sterile water.

Add Leuphasyl TFA (neutralized) to achieve a final load of 0.5% w/w (dry weight basis).

Mix gently to avoid air bubbles.[4]

Casting (Two-Step Method):

Step 1 (Tip Loading): Pipette 50 µL of the Leuphasyl-HA solution onto the PDMS mold.

Centrifuge at 3000 RPM for 5 minutes to force the viscous solution into the needle

cavities.

Step 2 (Backing Layer): Add a drug-free HA solution (20% w/v) on top to form the backing

layer.

Centrifuge again at 3000 RPM for 5 minutes.

Drying:

Dry in a desiccator at room temperature for 24–48 hours. Avoid heat to preserve peptide

integrity.
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Demolding:

Carefully peel the array from the mold using tweezers. Store in a desiccated environment.

Analytical & Biological Validation
HPLC Quantification Method
To quantify Leuphasyl in formulation or permeation samples.

Column: C18 Reverse Phase (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase A: 0.1% TFA in Water.

Mobile Phase B: 0.1% TFA in Acetonitrile.

Gradient: 10% B to 60% B over 20 minutes.

Detection: UV at 214 nm (peptide bond) and 280 nm (Tyrosine/Phenylalanine).

Flow Rate: 1.0 mL/min.

Ex Vivo Permeation (Franz Diffusion Cell)
This is the standard for verifying transdermal flux (

).
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Parameter Specification

Membrane
Porcine ear skin (dermatomed to 500 µm) or

Strat-M® synthetic membrane.

Receptor Fluid
PBS (pH 7.4) + 0.05% Sodium Azide

(preservative).

Temperature 32°C ± 1°C (Skin surface temperature).

Sampling 0.5, 1, 2, 4, 8, 12, 24 hours.

Data Analysis

Plot Cumulative Amount (

) vs. Time (

). Calculate Flux (

) from the linear slope.[5]

Self-Validation Check:

Sink Conditions: Ensure the concentration of Leuphasyl in the receptor compartment never

exceeds 10% of its saturation solubility.

Mass Balance: At the end of the experiment, extract the skin and wash the donor chamber.

Total recovery (Receptor + Skin + Donor) should be 90–110%.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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